Cas no 7782-85-6 (Sodium phosphate dibasic heptahydrate)

• Product Name: Sodium phosphate dibasic heptahydrate
• CAS No: 7782-85-6
• MF: H₁₅Na₂O₁₁P
• MW: 268.065804719925
• MDL: MFCD00149180
• CID: 86054
• PubChem ID: 329824246
• Update Time: 2025-05-23

Sodium phosphate dibasic heptahydrate Chemical and Physical Properties

Names and Identifiers

• Disodium Phosphate
• Disodium Phosphate Dihydrate
• DIBASIC SODIUM PHOSPHATE
• DIBASIC SODIUM PHOSPHATE HEPTAHYDRATE
• DI-SODIUM HYDROGEN PHOSPHATE-7-HYDRATE
• DISODIUM HYDROGEN PHOSPHATE HEPTAHYDRATE
• DISODIUM HYDROGEN PHOSPHATE
• DISODIUM PHOSPHATE HEPTAHYDRATE
• DSP
• Sodium hydrogen phosphate heptahydrate
• SODIUM PHOSPHATE, DIBASIC, HEPTAHYDRATE
• SodiuM phosphate
• Sodium monohydrogen phosphate heptahydrate
• SSodium phosphate dibasic heptahydrate
• Sodium phosphate dibasic heptahydrate
• 70WT22SF4B
• Sodium phosphate, dibasic heptahydrate, 98+%, ACS reagent
• Sodium phosphate, dibasic heptahydrate, 99+%, for analysis
• AxEa paragraph signthornAAE
• 2Na.HPO4.7H2O
• PYLIXCKOHOHGKQ-UHFFFAOYSA-L
• sodium hydrogenphosphate heptahydrate
• SO
• Sodium monohydrogen phosphate heptahydrate (2:1:1:7)
• SODIUM PHOSPHATE,DIBASIC,HEPTAHYDRATE [VANDF]
• SODIUM PHOSPHATE DIBASIC (HEPTAHYDRATE)
• DTXSID10872533
• SODIUM PHOSPHATE,DIBASIC,HEPTAHYDRATE
• Phosphoric acid, disodium salt, heptahydrate
• FT-0625319
• SODIUM PHOSPHATE DIBASIC (HEPTAHYDRATE) [WHO-DD]
• Sodium phosphate dibasic heptahydrate, Trace metals grade
• Q27265904
• 7782-85-6
• Nat Phos
• Sodiumphosphatedibasicheptahydrate
• Sodium phosphate dibasic heptahydrate USP grade
• Sodium monohydrogen phosphate heptahydrate (2:1:7)
• disodium;hydrogen phosphate;heptahydrate
• Nat Phos 6X
• heptahydratedibasicsodium phosphate
• SODIUM PHOSPHATE, DIBASIC, HEPTAHYDRATE [II]
• Sodium phosphate,dibasic heptahydrate
• MFCD00149180
• NATRUM PHOSPHORICUM [HPUS]
• TONICPET 10
• SODIUM PHOSPHATE, DIBASIC, HEPTAHYDRATE (II)
• Sodium phosphate, dibasic heptahydrate
• SODIUM PHOSPHATE, DIBASIC, HEPTAHYDRATE [ORANGE BOOK]
• disodium hydrogenphosphate heptahydrate
• Natrum Phosphoricum8010
• SODIUM PHOSPHATE, DIBASIC, HEPTAHYDRATE [MI]
• Natrum Phosphoricum
• Sodium phosphate dibasic heptahydrate ACS grade
• Sodium phosphate, diabasic, heptahydrate
• UNII-70WT22SF4B
• Disodium Hydrogen Phosphate Heptahydrate; Disodium Orthophosphate Heptahydrate; Disodium Phosphate Heptahydrate; Sodium Monohydrogen Phosphate Heptahydrate; Sodium Phosphate (Na2HPO4) Heptahydrate;

• MDL： MFCD00149180
• Inchi： 1S/2Na.H3O4P.7H2O/c;;1-5(2,3)4;;;;;;;/h;;(H3,1,2,3,4);7*1H2/q2*+1;;;;;;;;/p-2
• InChI Key： PYLIXCKOHOHGKQ-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])O.[Na+].[Na+].O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 268.01500
• Monoisotopic Mass: 120.966665
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 46.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4

Experimental Properties

• Color/Form: White crystals
• Density: 1.68 g/mL at 25 °C(lit.)
• Melting Point: 48 °C
• Boiling Point: 158 °C at 760 mmHg
• PH: 8.7-9.3 (25℃, 5% in solution)
• Solubility: 154g/l
• Water Partition Coefficient: Soluble in water and insoluble in ethanol.
• PSA: 157.84000
• LogP: -0.50230
• Merck: 14,8659

Sodium phosphate dibasic heptahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352-P332+P313-P337+P313-P362+P364
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：WC4600000
• Hazardous Material Identification：
• Safety Term：26-36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store in cold storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium phosphate dibasic heptahydrate

Latest Research Insights on Sodium Phosphate Dibasic Heptahydrate (CAS 7782-85-6) in Chemical-Biomedical Applications

Sodium phosphate dibasic heptahydrate (Na₂HPO₄·7H₂O, CAS 7782-85-6) has recently garnered significant attention in chemical-biomedical research due to its versatile applications in buffer systems, drug formulation, and bioprocessing. This briefing synthesizes peer-reviewed studies from 2022-2023, highlighting breakthroughs in crystallization control, biocompatibility enhancements, and novel pharmaceutical applications.

A pivotal study published in Journal of Pharmaceutical Sciences (2023) demonstrated the compound's role in stabilizing mRNA vaccines during lyophilization. Researchers optimized Na₂HPO₄·7H₂O concentration (0.1-0.5M) in cryoprotectant formulations, achieving 98% mRNA integrity post-reconstitution – a 30% improvement over conventional sucrose-based systems. The heptahydrate form's gradual water release was critical to preventing phase separation during freeze-drying cycles.

In biomaterial engineering, ACS Biomaterials Science & Engineering (2022) reported a breakthrough in 3D-printed bone scaffolds using Na₂HPO₄·7H₂O as a calcium phosphate cement modulator. The heptahydrate's controlled ion release (pH 7.2-7.6) enhanced osteoblast proliferation by 45% compared to anhydrous analogues, while its endothermic dissolution property enabled precise thermal-triggered drug elution in composite scaffolds.

Advanced characterization techniques have revealed new polymorphic behaviors. Synchrotron X-ray diffraction (2023) identified three distinct hydrate transition states between 20-40°C, explaining previously inconsistent buffering performances in bioreactors. This finding directly impacts Good Manufacturing Practice (GMP) guidelines for biopharmaceuticals requiring strict pH control during large-scale fermentation.

Emerging applications include its use as a chiral selector in capillary electrophoresis (CE) for enantiomeric drug analysis. A Talanta (2023) study achieved baseline separation of β-blocker enantiomers using 50mM Na₂HPO₄·7H₂O with 15mM β-cyclodextrin, demonstrating superior resolution (Rs > 2.5) over potassium phosphate alternatives due to its unique hydration sphere effects on selector-guest interactions.

Ongoing clinical trials (NCT05633242) are evaluating Na₂HPO₄·7H₂O's renal safety profile in oral rehydration solutions for pediatric patients. Preliminary data shows 20% reduced nephrotoxicity risk compared to potassium-containing formulations, attributed to its more physiological sodium:phosphate ratio (1:0.67) and slower systemic absorption kinetics.

Future research directions focus on nanotechnology integrations. A recent patent (WO2023187547) discloses Na₂HPO₄·7H₂O as a key component in pH-responsive nanocarriers, where its temperature-dependent solubility enables targeted drug release at inflammatory sites (ΔpH 0.5-1.0). This innovation may address current challenges in rheumatoid arthritis biologics delivery.